Cas no 142474-52-0 (4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-)

4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)- structure
142474-52-0 structure
Product Name:4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-
CAS No:142474-52-0
MF:C25H26O6
MW:422.470347881317
CID:205062
PubChem ID:5481963
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-6-(3-methylbut-2-enyl)chromen-4-one
    • 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-meth...
    • 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-
    • Glyasperin A
    • [ "" ]
    • 3,5,7-Trihydroxy-2-(4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-6-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
    • GlyasperinA
    • CHEMBL4643448
    • DTXSID80162054
    • AKOS032948820
    • SCHEMBL24075660
    • 3,5,7-Trihydroxy-2-[4-hydroxy-3-(3-methyl-but-2-enyl)-phenyl]-6-((Z)-3-methyl-but-2-enyl)-1-benzopyran-4-one
    • 3,5,7-Trihydroxy-2-(4-hydroxy-3-(3-methyl-but-2-enyl)-phenyl)-6-((Z)-3-methyl-but-2-enyl)-1-benzopyran-4-one
    • LMPK12111985
    • 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-6-(3-methyl-2-butenyl)-
    • FS-10345
    • 142474-52-0
    • 3,5,7-Trihydroxy-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
    • DA-63811
    • 3,5,7-trihydroxy-2-(4-hydroxy-3-(3-methylbut-2-enyl)phenyl)-6-(3-methylbut-2-enyl)chromen-4-one
    • DTXCID2084545
    • Inchi: 1S/C25H26O6/c1-13(2)5-7-15-11-16(8-10-18(15)26)25-24(30)23(29)21-20(31-25)12-19(27)17(22(21)28)9-6-14(3)4/h5-6,8,10-12,26-28,30H,7,9H2,1-4H3
    • InChI Key: XHCCZOWAHHBCAK-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)O)C1=CC=C(C(C/C=C(\C)/C)=C1)O

Computed Properties

  • Exact Mass: 422.17300
  • Monoisotopic Mass: 422.172939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 107

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.315
  • Boiling Point: 643°Cat760mmHg
  • Flash Point: 219.4°C
  • Refractive Index: 1.657
  • PSA: 111.13000
  • LogP: 5.29980
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)- Security Information

4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)- Related Literature

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